![molecular formula C21H19ClO5 B2754236 Propan-2-yl 5-[2-(4-chlorophenyl)-2-oxoethoxy]-2-methyl-1-benzofuran-3-carboxylate CAS No. 308297-35-0](/img/structure/B2754236.png)
Propan-2-yl 5-[2-(4-chlorophenyl)-2-oxoethoxy]-2-methyl-1-benzofuran-3-carboxylate
Description
Propan-2-yl 5-[2-(4-chlorophenyl)-2-oxoethoxy]-2-methyl-1-benzofuran-3-carboxylate is a useful research compound. Its molecular formula is C21H19ClO5 and its molecular weight is 386.83. The purity is usually 95%.
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Scientific Research Applications
Spectroscopic Characterization
This compound has been subjected to detailed spectroscopic characterization using techniques like Infrared (IR) and Raman spectroscopy . These methods provide insights into the molecular structure by identifying functional groups and assessing the presence of charge transfer within the molecule .
Density Functional Theory (DFT) Analysis
DFT calculations are performed to understand the electronic properties of the molecule. This includes determining the occupied and unoccupied molecular orbitals, which are crucial for predicting reactivity and interaction with other molecules .
Molecular Docking Studies
Molecular docking studies indicate a strong affinity between this compound and target macromolecules. This suggests potential applications in drug design, where the compound could be used as a lead structure for developing new therapeutic agents .
Non-Covalent Interaction Analysis
The compound’s non-covalent interactions have been analyzed using tools like the reduced density gradient (RDG), electron localization function (ELF), and localized orbital locator (LOL). These studies are essential for understanding the stability and reactivity of the molecule .
Electrophilic and Nucleophilic Site Identification
A molecular electrostatic potential map has been created for the compound to identify areas that are likely to undergo electrophilic and nucleophilic attacks. This information is valuable for predicting how the compound will interact with other chemicals .
Synthesis and Biological Activity
Research has been conducted on synthesizing this compound and evaluating its biological activities. The thiazolidinone ring system, which is part of this compound’s structure, is associated with a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties .
properties
IUPAC Name |
propan-2-yl 5-[2-(4-chlorophenyl)-2-oxoethoxy]-2-methyl-1-benzofuran-3-carboxylate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H19ClO5/c1-12(2)26-21(24)20-13(3)27-19-9-8-16(10-17(19)20)25-11-18(23)14-4-6-15(22)7-5-14/h4-10,12H,11H2,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
USNHUCAQTGKBIM-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C2=C(O1)C=CC(=C2)OCC(=O)C3=CC=C(C=C3)Cl)C(=O)OC(C)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H19ClO5 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
386.8 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Propan-2-yl 5-[2-(4-chlorophenyl)-2-oxoethoxy]-2-methyl-1-benzofuran-3-carboxylate | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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